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Compound of Interest

Compound Name: Maytansinoid B

Cat. No.: B10857097

Introduction

Antibody-Drug Conjugates (ADCSs) are a class of targeted therapeutics that combine the
specificity of a monoclonal antibody (mAb) with the cytotoxic potency of a small-molecule drug.
[1][2][3][4] Maytansinoids, such as DM1 and DM4, are highly potent microtubule-inhibiting
agents frequently used as ADC payloads.[4] The conjugation process, which links the
maytansinoid to the mAb, results in a heterogeneous mixture containing the desired ADC,
unconjugated mAb, excess free maytansinoid drug-linker, and process-related impurities like
organic solvents. Furthermore, the conjugation reaction often produces a distribution of ADC
species with varying drug-to-antibody ratios (DARS).

The DAR is a critical quality attribute (CQA) that directly influences the ADC's potency and
therapeutic index. Therefore, robust and efficient purification strategies are essential to remove
impurities and to isolate ADC species with a specific and uniform DAR, ensuring product safety,
efficacy, and batch-to-batch consistency. This document provides detailed application notes
and protocols for the primary purification techniques used for Maytansinoid B ADCs.

Overall Purification Workflow

The purification of Maytansinoid ADCs is a multi-step process designed to address the range of
impurities present after the conjugation reaction. A typical workflow involves an initial capture
and buffer exchange step, followed by one or more high-resolution chromatography steps to
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separate species based on hydrophobicity or charge, and a final polishing step to remove
aggregates.
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Purification Stages

Crude Conjugation Mixture
(ADC, Free mAb, Free Drug, Solvent)

Step 1: Tangential Flow Filtration (TFF)
(Ultrafiltration / Diafiltration)

Step 2: Preparative Chromatography
(HIC or IEX)

Step 3: Polishing Chromatography
(C=9)]
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HIC Separation Principle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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